Cas no 1038924-70-7 ((3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one)

• Product Name: (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one
• CAS No: 1038924-70-7
• MF: C₁₈H₁₉NO
• MW: 265.349564790726
• MDL: MFCD27955977
• CID: 2084512
• Update Time: 2025-11-01

(3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one
• Sacubitril Impurity 1
• LCZ699
• AHU09-B
• (3R,5S)-
• LCZ-696 Impurity 5
• Sacubitril Impurity 18
• (3R,5S)-5-biphenyl-4-ylMethyl-3-Methylpyrrolidin-2-one
• (3R,5S)-5-([1,1'-biphenyl]-4-ylmethyl)-3-methylpyrrolidin-2-one
• 2-Pyrrolidinone, 5-([1,1'-biphenyl]-4-ylMethyl)-3-Methyl-, (3R,5S)-

• MDL： MFCD27955977
• Inchi： 1S/C18H19NO/c1-13-11-17(19-18(13)20)12-14-7-9-16(10-8-14)15-5-3-2-4-6-15/h2-10,13,17H,11-12H2,1H3,(H,19,20)/t13-,17+/m1/s1
• InChI Key： AFMGAVDATRJOJG-DYVFJYSZSA-N
• SMILES： O=C1[C@H](C)C[C@@H](CC2C=CC(C3C=CC=CC=3)=CC=2)N1

Experimental Properties

• Density: 1.083±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.016 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one

Comprehensive Overview of (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one (CAS No. 1038924-70-7)

(3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one (CAS No. 1038924-70-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities and structural versatility.

The chemical structure of (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one features a pyrrolidinone core with a biphenyl substituent and a methyl group, providing it with distinct stereochemical characteristics. The presence of the biphenyl moiety confers rigidity and aromaticity, which are crucial for interactions with biological targets. The chiral centers at positions 3 and 5 further enhance its potential for selective binding and pharmacological activity.

Recent studies have explored the pharmacological profile of (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one, revealing its potential as a modulator of various biological processes. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play a central role in signal transduction pathways and are involved in a wide range of physiological functions, including neurotransmission, hormone regulation, and immune responses.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one exhibits high affinity for the serotonin 5-HT_1A receptor, a GPCR implicated in mood disorders such as depression and anxiety. The compound's ability to selectively bind to this receptor suggests its potential as an antidepressant or anxiolytic agent. Further preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

Beyond its interaction with GPCRs, (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one has also shown promise in modulating other biological targets. For instance, it has been investigated for its anti-inflammatory properties due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the asymmetric synthesis of the pyrrolidinone core followed by functionalization with the biphenyl and methyl groups. The use of chiral catalysts or auxiliaries is crucial for achieving the desired stereochemistry at positions 3 and 5.

In addition to its therapeutic potential, (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one has been studied for its utility as a tool compound in chemical biology research. Its well-defined structure and selective binding properties make it valuable for probing the function of specific receptors and signaling pathways. Researchers have used it to investigate the mechanisms underlying receptor activation and downstream signaling events.

The safety profile of (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, (3R,5S)-5-[(Biphenyl-4-yl)methyl]-3-methylpyrrolidin-2-one (CAS No. 1038924-70-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and selective binding properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.